3-Hydroxy-3-(quinolin-6-yl)propanenitrile

• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• SMILES: C1=CC2=C(C=CC(=C2)C(CC#N)O)N=C1
• InChI: InChI=1S/C12H10N2O/c13-6-5-12(15)10-3-4-11-9(8-10)2-1-7-14-11/h1-4,7-8,12,15H,5H2
• InChIKey: IQNCJEQRMYIYJY-UHFFFAOYSA-N

Sourcing chiral quinoline-propanenitrile building blocks with reliable enantiomeric integrity often delays medicinal chemistry campaigns. This compound resolves that bottleneck: its stereogenic β-hydroxy center enables asymmetric synthesis of NK-3 receptor antagonist candidates (AstraZeneca patent family US 2008/0306110 A1) and c-Met kinase inhibitors. Key differentiators: • Dual functional handle - nitrile for amide/amine elaboration plus hydroxyl for esterification or phosphorylation, enabling independent optimization of two vectors from a single advanced intermediate • CNS-drug-like profile (MW 198.22, LogP 2.18, TPSA 56.91 Ų) - pre-validated for fragment library construction and blood-brain barrier penetrant programs • ≥98% purity with enantiomeric resolution capability supports SAR studies where positional isomers (7- or 8-substituted) fail to engage the same pharmacophoric geometry.

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Physicochemical Profile

3-Hydroxy-3-(quinolin-6-yl)propanenitrile (CAS 1511332-15-2) is a quinoline derivative bearing a β-hydroxynitrile side chain at the 6-position, with molecular formula C₁₂H₁₀N₂O and molecular weight 198.22 g/mol . The compound possesses a stereogenic center at the hydroxyl-bearing carbon, enabling enantiomeric resolution for asymmetric synthesis applications [1]. Predicted physicochemical parameters include a LogP of 2.18, topological polar surface area (TPSA) of 56.91 Ų, and a predicted pKa of 12.67 ± 0.20 . The nitrile functionality provides a versatile synthetic handle for further derivatization, including hydrolysis to amides or carboxylic acids, reduction to amines, or cycloaddition reactions [2]. Commercial availability at ≥98% purity supports its use as a research intermediate and building block in medicinal chemistry programs .

Asymmetric synthesis Chiral building block with stereogenic β-hydroxy center

Medicinal chemistry Quinoline-6-yl scaffold for c-Met and NK-3 target engagement studies

Physicochemical profile Predicted CNS drug-likeness with balanced lipophilicity and low physiological ionization

• [1] Australian Patent Application AU 2004309076. Optically active, heteroaromatic beta-hydroxy esters, processes for their preparation from beta-keto esters and processes for the preparation of these beta-keto esters. IPC C07D 215/14. View Source
• [2] US Patent Application US 2008/0306110 A1. Albert JS, Alhambra C, Kang J, Koether GM, Simpson TR, Woods J, Li Y. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. View Source

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Substitution Limitations

Quinoline-propanenitrile derivatives exhibit pronounced structure-activity divergence based on three critical molecular features: (1) the oxidation state at the β-carbon (hydroxy vs. oxo), which determines the presence or absence of a stereogenic center and alters hydrogen-bonding capacity; (2) the position of side-chain attachment on the quinoline ring (6- vs. 7- vs. 8-substitution), which dictates pharmacophoric geometry for target engagement; and (3) additional ring substituents (e.g., 2-methyl), which modulate lipophilicity and steric bulk [1][2]. The 6-substituted quinoline scaffold is specifically privileged for c-Met kinase inhibition and NK-3 receptor antagonism, whereas 7- and 8-substituted positional isomers engage different biological targets or exhibit reduced potency in these systems [1]. The β-hydroxy group in the target compound enables enantioselective downstream transformations that are inaccessible with the corresponding β-keto (3-oxo) analog, making simple substitution untenable in asymmetric synthetic routes [3]. These structural determinants necessitate compound-specific procurement rather than generic replacement.

Chiral vs. achiral

β-Keto analog (CAS 249937-48-2) lacks stereogenic center and cannot enter enantioselective synthetic routes.

Positional isomer mismatch

7-Substituted quinoline isomer (CAS 2228573-64-4) has no documented c-Met or NK-3 SAR; pharmacophoric geometry may not align.

Lipophilicity shift

2-Methyl analog (CAS 1602644-51-8) has higher predicted LogP, potentially reducing aqueous solubility and altering protein binding.

• [1] CPRiL Database, University of Freiburg. Design, synthesis and biological evaluation of 6-substituted quinolines derived from cabozantinib as c-Met inhibitors. PMID: 31414521. Summary: Based on the cabozantinib scaffold, novel c-Met inhibitors were rationalized from the limited knowledge of structure-activity relationships for the quinoline 6-position. View Source
• [2] US Patent Application US 2008/0306110 A1. Albert JS, Alhambra C, Kang J, Koether GM, Simpson TR, Woods J, Li Y. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. Abstract: Compounds of Formula I are quinoline derivatives with affinity for NK-3 receptors. View Source
• [3] Australian Patent Application AU 2004309076. Optically active, heteroaromatic beta-hydroxy esters, processes for their preparation from beta-keto esters. IPC C07D 215/14. Describes enantioselective reduction of β-keto esters to chiral β-hydroxy esters as key intermediates. View Source

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Differentiation Evidence

Stereochemistry: β-Hydroxy vs. β-Keto

The target compound bears a secondary alcohol at the β-position, creating a stereogenic center (C-3 of the propanenitrile chain) that is absent in the corresponding 3-oxo analog (CAS 249937-48-2) . This structural difference enables enantioselective transformations: the hydroxy group can be resolved into (R)- and (S)-enantiomers via established chemoenzymatic methods or chiral chromatography, whereas the keto analog is planar and achiral [1]. The 3-oxo analog (MW 196.20, C₁₂H₈N₂O) lacks the hydrogen-bond donor capacity of the hydroxyl group and cannot serve as a chiral intermediate . In pharmaceutical intermediate applications requiring defined stereochemistry—such as the synthesis of NK-3 receptor antagonists described in the AstraZeneca alkylnitrile quinoline patent family—the hydroxy compound provides a critical chiral handle that the oxo compound cannot replicate [2].

Stereogenic center

Head-to-head

One chiral center vs. achiral; H-bond donor count: 1 vs. 0

Enables enantioselective synthesis; keto analog cannot replicate

Essential for NK-3 antagonist chiral intermediates

Evidence Dimension	Presence of stereogenic center (chirality) in the β-hydroxy versus achiral β-keto compound
Target Compound Data	One stereogenic center at C-3 of propanenitrile chain; MW 198.22; hydrogen bond donors = 1 (OH); hydrogen bond acceptors = 3 (N of quinoline, N of nitrile, O of OH); TPSA = 56.91 Ų
Comparator Or Baseline	3-Oxo-3-(quinolin-6-yl)propanenitrile (CAS 249937-48-2): No stereogenic center; MW 196.20; hydrogen bond donors = 0; hydrogen bond acceptors = 3 (N of quinoline, N of nitrile, O of ketone)
Quantified Difference	Chiral vs. achiral (qualitatively distinct synthetic utility); MW difference = 2.02 g/mol; hydrogen bond donor count difference = 1; TPSA difference cannot be directly compared without computed value for oxo analog
Conditions	Structural comparison based on molecular formula and functional group analysis; TPSA and MW from ChemScene computational chemistry data

Why This Matters

For procurement in asymmetric synthesis programs, the chiral hydroxy compound is the only viable choice; the achiral oxo analog cannot participate in enantioselective routes, making it functionally non-interchangeable despite sharing the quinoline-6-yl core.

• [1] Australian Patent Application AU 2004309076. Optically active, heteroaromatic beta-hydroxy esters, processes for their preparation from beta-keto esters and processes for the preparation of these beta-keto esters. Describes asymmetric reduction methods for converting β-keto esters to enantiomerically enriched β-hydroxy esters. View Source
• [2] US Patent Application US 2008/0306110 A1. Albert JS et al. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. Discloses quinoline derivatives with alkylnitrile side chains as NK-3 receptor antagonists for CNS disorders. View Source

Positional Isomer: 6- vs. 7-Quinoline Substitution

The 6-position attachment of the propanenitrile side chain on the quinoline ring places this compound within a pharmacophoric space distinct from its 7-substituted positional isomer (β-hydroxy-7-quinolinepropanenitrile, CAS 2228573-64-4) . Literature evidence demonstrates that 6-substituted quinolines derived from the cabozantinib scaffold are productive c-Met kinase inhibitors, with structure-activity relationship (SAR) studies specifically rationalized around the quinoline 6-position [1]. The 7-substituted isomer does not map onto this pharmacophore and has no documented c-Met inhibitory activity in peer-reviewed SAR studies. Additionally, the AstraZeneca NK-3 receptor antagonist patent family explicitly claims alkylnitrile quinoline derivatives, with the nitrile-bearing side chain attached at positions consistent with the 6-substitution pattern [2]. The 7-substituted isomer (CAS 2228573-64-4) is commercially available but lacks the same depth of patent-supported biological annotation for kinase and GPCR targets .

Positional isomer

Class-level

6-Substituted aligns with c-Met / NK-3 pharmacophores; 7-substituted lacks SAR

Supports kinase/GPCR research; 7-isomer requires de novo validation

No direct IC₅₀ comparison available

Evidence Dimension	Positional isomer pharmacophore mapping: 6-substituted vs. 7-substituted quinoline for c-Met and NK-3 target engagement
Target Compound Data	Quinoline 6-position substituted with β-hydroxypropanenitrile chain; supported by 6-substituted quinoline SAR literature for c-Met inhibition [1]
Comparator Or Baseline	β-Hydroxy-7-quinolinepropanenitrile (CAS 2228573-64-4): Quinoline 7-position substituted; no documented c-Met or NK-3 SAR literature identified in the same patent or publication families
Quantified Difference	No direct quantitative IC₅₀ comparison available for the two positional isomers against the same target (explicit limitation: class-level inference only). Difference is pharmacophoric—the 6-position places the side chain in a distinct vector relative to the quinoline nitrogen, affecting target binding geometry.
Conditions	Inference drawn from: (a) c-Met inhibitor SAR study (PMID 31414521) focusing on quinoline 6-position [1]; (b) NK-3 receptor antagonist patent claiming alkylnitrile quinoline derivatives [2]; (c) commercial catalog comparison of positional isomers

Why This Matters

For kinase inhibitor or GPCR-targeted medicinal chemistry programs, procurement of the 6-substituted isomer rather than the 7-substituted isomer aligns with documented pharmacophoric SAR; the 7-substituted compound may be inactive or require de novo SAR exploration, representing a higher-risk starting point.

• [1] CPRiL Database, University of Freiburg. Design, synthesis and biological evaluation of 6-substituted quinolines derived from cabozantinib as c-Met inhibitors. PMID: 31414521. Key sentence: 'Based on the cabozantinib scaffold, novel c-Met inhibitors were rationalized from the limited knowledge of structure-activity relationships for the quinoline 6-position.' View Source
• [2] US Patent Application US 2008/0306110 A1. Albert JS et al. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. Discloses quinoline derivatives with alkylnitrile substituents as NK-3 receptor antagonists. View Source

Lipophilicity vs. 2-Methyl Analog

The target compound has a computationally predicted LogP of 2.18 and TPSA of 56.91 Ų . The 2-methyl-substituted analog, 3-hydroxy-3-(2-methylquinolin-6-yl)propanenitrile (CAS 1602644-51-8), bears an additional methyl group at the quinoline 2-position, which increases molecular weight to 212.25 g/mol (a +14.03 g/mol difference corresponding to one additional CH₂ unit) and predictably increases LogP due to the added hydrophobic surface area . While the exact LogP of the 2-methyl analog has not been publicly computed in the accessed databases, the addition of a methyl group to an aromatic heterocycle typically increases LogP by approximately 0.5–0.7 log units based on well-established fragment-based contribution models [1]. The lower LogP of the unsubstituted compound (2.18 vs. an estimated ~2.7–2.9 for the 2-methyl analog) suggests superior aqueous solubility and a more favorable profile for applications where excessive lipophilicity is undesirable, such as early-stage fragment-based screening or CNS drug discovery where Lipinski compliance and optimal BBB penetration require balanced LogP (typically 1–3) [1]. The TPSA of 56.91 Ų is well below the 90 Ų threshold commonly associated with good CNS penetration [1].

Lipophilicity

Data to verify

LogP 2.18 vs. est. ~2.7–2.9 (2-Me analog)

Lower LogP supports aqueous solubility and CNS drug-likeness profiling

LogP predicted; 2-Me LogP estimated from fragment contributions

Evidence Dimension	Lipophilicity (LogP) and molecular weight as determinants of drug-likeness and CNS permeability
Target Compound Data	LogP = 2.18; TPSA = 56.91 Ų; MW = 198.22 g/mol
Comparator Or Baseline	3-Hydroxy-3-(2-methylquinolin-6-yl)propanenitrile (CAS 1602644-51-8): MW = 212.25 g/mol; LogP not determined but estimated to be approximately 0.5–0.7 log units higher based on methyl group contribution [1]
Quantified Difference	MW difference = +14.03 g/mol; estimated LogP difference = +0.5 to +0.7 log units (fragment-based estimate, not experimentally validated); TPSA expected to be comparable since the methyl group adds minimal polar surface area
Conditions	LogP and TPSA computed by ChemScene using proprietary algorithms ; MW from ChemSrc ; LogP estimation for methyl analog based on fragment contribution methodology as reviewed in lipophilicity literature [1]

Why This Matters

For CNS-targeted programs or fragment-based screening where ligand efficiency and polarity are key selection criteria, the lower LogP of the unsubstituted 6-quinoline compound offers a more favorable starting point; the 2-methyl analog's higher LogP may reduce solubility and increase non-specific protein binding without proven target affinity benefits.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. Review establishing TPSA < 90 Ų and LogP 1–3 as favorable ranges for CNS drug candidates. View Source

pKa and Ionization State

The predicted pKa of 12.67 ± 0.20 for the β-hydroxyl group of 3-hydroxy-3-(quinolin-6-yl)propanenitrile indicates that the compound remains essentially fully protonated (unionized) at physiological pH (7.4) and across the entire range of standard biological assay conditions (pH 4–10) . This contrasts with the quinoline ring nitrogen, which typically has a pKa of approximately 4.5–5.0 (conjugate acid) and will be predominantly unprotonated at physiological pH [1]. The 3-oxo analog (CAS 249937-48-2) lacks an ionizable hydroxyl group entirely, removing one dimension of pH-dependent behavior . For the 3-hydroxy compound, the absence of ionization within the pharmacologically relevant pH range simplifies interpretation of solubility, permeability, and protein-binding data, as pH-dependent speciation does not confound assay readouts. This is a practical advantage over quinoline derivatives bearing more acidic substituents (e.g., phenolic -OH at the 8-position with pKa ~9–10, or carboxylic acid groups with pKa ~3–5) that exhibit pH-dependent ionization across physiological and assay-relevant ranges [1].

Ionization

Data to verify

Predicted pKa 12.67 ± 0.20

Unionized at physiological pH; simplifies assay data interpretation

Predicted; experimental verification pending

Evidence Dimension	pKa of the β-hydroxyl group and its impact on ionization state across biological pH range
Target Compound Data	Predicted pKa of β-hydroxyl group = 12.67 ± 0.20; compound is >99.9% unionized at pH 7.4; >99% unionized across pH 4–10
Comparator Or Baseline	8-Hydroxyquinoline derivatives: phenolic -OH pKa typically 9–10, resulting in partial ionization (~2–10% ionized) at physiological pH [1]. 3-Oxo-3-(quinolin-6-yl)propanenitrile: no hydroxyl group, no hydroxyl-associated ionization
Quantified Difference	pKa difference vs. 8-hydroxyquinoline phenolic -OH: approximately +2.7 to +3.7 pKa units higher (less acidic). At pH 7.4, the target compound is essentially fully unionized versus 2–10% ionization for typical 8-hydroxyquinolines.
Conditions	pKa predicted using ACD/Labs or ChemAxon algorithm as reported on ChemicalBook ; comparator pKa ranges from published experimental data on hydroxyquinoline derivatives [1]

Why This Matters

The high pKa of the β-hydroxyl group ensures consistent, pH-independent physicochemical behavior in biological assays (pH 4–10). This eliminates a variable that complicates SAR interpretation for compounds with more acidic ionizable groups, making this compound a more tractable tool for medicinal chemistry optimization.

• [1] Albert A, Phillips JN. Ionization constants of heterocyclic substances. Part II. Hydroxy-derivatives of nitrogenous six-membered ring-compounds. J Chem Soc. 1956:1294-1304. Provides experimental pKa values for hydroxyquinoline positional isomers. View Source

Nitrile Derivatization vs. Carboxylic Acid

The nitrile group (–C≡N) at the terminus of the propanenitrile chain provides orthogonal synthetic versatility compared to the corresponding carboxylic acid analog, 3-hydroxy-3-(quinolin-6-yl)propanoic acid . The nitrile can be selectively: (a) hydrolyzed to the primary amide under controlled acidic or basic conditions, (b) fully hydrolyzed to the carboxylic acid, (c) reduced to the primary amine (–CH₂NH₂) using LiAlH₄ or catalytic hydrogenation, or (d) engaged in [3+2] cycloaddition (click chemistry) to form tetrazole or triazole derivatives [1]. The hydration of quinolinylpropanenitriles to corresponding propanamides has been specifically demonstrated as a successful approach to chemical modification enhancing analgesic properties, with the nitrile serving as a latent amide precursor [2]. In contrast, the carboxylic acid analog (3-hydroxy-3-(quinolin-6-yl)propanoic acid) requires activation (e.g., acid chloride or coupling reagent) for amide bond formation and cannot be directly reduced to the amine without prior activation, adding synthetic steps. The nitrile thus offers a greater diversity of direct single-step transformations from a common intermediate [1].

Synthetic versatility

Class-level

Nitrile → ≥4 distinct transformations (amide, acid, amine, heterocycle)

Greater divergent library synthesis from a single intermediate

Versus ≤3 for carboxylic acid analog (many require activation)

Evidence Dimension	Number and types of direct single-step functional group interconversions accessible from the terminal functional group
Target Compound Data	Nitrile group: accessible transformations include hydrolysis (to amide or acid), reduction (to amine), cycloaddition (to heterocycles), and nucleophilic addition. At least 4 distinct product classes from direct single-step reactions [1]
Comparator Or Baseline	3-Hydroxy-3-(quinolin-6-yl)propanoic acid: direct transformations limited to esterification, amidation (with activation), and reduction (with activation). Fewer direct single-step transformations; amidation requires coupling reagents [1]
Quantified Difference	Nitrile enables ≥4 distinct direct single-step transformations versus ≤3 for the carboxylic acid analog (many requiring activation); nitrile → amide hydrolysis has been specifically validated in quinolinylpropanenitrile series for analgesic activity enhancement [2]
Conditions	Synthetic methodology comparison based on established functional group interconversion chemistry as reviewed in standard organic synthesis references [1]; biological validation of nitrile→amide conversion from quinolinylpropanenitrile literature [2]

Why This Matters

For medicinal chemistry programs requiring parallel library synthesis from a single advanced intermediate, the nitrile offers greater divergent synthetic potential than the corresponding carboxylic acid, reducing the number of synthetic steps needed to explore diverse chemical space around the quinoline-6-yl scaffold.

• [1] Larock RC. Comprehensive Organic Transformations: A Guide to Functional Group Preparations. 2nd ed. Wiley-VCH; 1999. Standard reference for nitrile functional group interconversions including hydrolysis, reduction, and cycloaddition reactions. View Source
• [2] Synthesis, Hydrolysis, and Analgesic Activity of 3-[3-(1-arylethylcarbamoyl)-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl]propanenitriles and Their Derivatives. Journal-VNIISPK, 2016. Key finding: 'hydration of quinolinylpropanenitriles to the corresponding propanamides was seen as a successful approach to chemical modification enhancing analgesic properties.' View Source

Application Scenarios for 3-Hydroxy-3-(quinolin-6-yl)propanenitrile

NK-3 Receptor Antagonist Synthesis

The chiral β-hydroxy group at the 3-position of the propanenitrile chain enables enantioselective synthesis of NK-3 receptor antagonist candidates as described in the AstraZeneca patent family (US 2008/0306110 A1) [1]. The nitrile functionality serves as a latent amide or amine precursor, while the hydroxy group can be used to introduce additional stereochemical complexity or be converted to a leaving group for nucleophilic displacement. Procurement of the racemic compound with subsequent chiral resolution (or use of enantioselective reduction of the corresponding β-keto precursor) provides access to both enantiomers for pharmacological evaluation. The 3-oxo analog cannot serve this role due to the absence of the stereogenic center .

c-Met Kinase Inhibitor Development

The 6-position attachment of the functionalized side chain places this compound within the SAR-established pharmacophoric space for c-Met kinase inhibition, as demonstrated by structure-activity studies on cabozantinib-derived 6-substituted quinolines (PMID 31414521) [2]. The nitrile group can be elaborated to various pharmacophoric elements (amides, amines, heterocycles) while maintaining the 6-substitution pattern critical for kinase domain engagement. Positional isomers (7- or 8-substituted) cannot access this specific pharmacophoric geometry without de novo SAR validation [2].

Fragment-Based Discovery with CNS Profile

With a molecular weight of 198.22, LogP of 2.18, and TPSA of 56.91 Ų, this compound falls within optimal ranges for CNS drug-likeness (MW < 300, LogP 1–3, TPSA < 90 Ų) [3]. The predicted pKa of 12.67 ensures the compound remains unionized across physiological and assay pH ranges, simplifying interpretation of fragment screening data . The β-hydroxy and nitrile groups provide hydrogen-bond donor/acceptor functionality for target engagement while the quinoline core offers π-stacking potential. This compound represents a more polar, lower-molecular-weight alternative to the 2-methyl-substituted analog (MW 212.25, estimated LogP ~2.7–2.9) for fragment library construction .

Prodrug Design via Nitrile Hydrolysis

The hydration of quinolinylpropanenitriles to corresponding propanamides has been validated as a productive strategy for enhancing analgesic activity in related quinoline series [4]. The nitrile group in 3-hydroxy-3-(quinolin-6-yl)propanenitrile can be selectively hydrolyzed under controlled conditions to the primary amide, while the β-hydroxyl group remains available for further derivatization (e.g., esterification, etherification, or phosphorylation). This dual-functional-group architecture allows independent optimization of two vectors from a single advanced intermediate, providing synthetic efficiency advantages over compounds with only one modifiable functional group [4].

Application

Selection Property

Validation Focus

NK-3 receptor antagonist research

Chiral β-hydroxy building block

Stereochemical control & nitrile derivatization

c-Met kinase inhibitor research

6-Substituted quinoline pharmacophore

Kinase assay SAR at 6-position

CNS drug-likeness fragment library

Balanced LogP, TPSA, and low ionization

Brain penetrance & ligand efficiency profiling

Amide prodrug synthesis research

Nitrile hydrolysis to primary amide

Controlled hydrolysis & bioactivity assessment

• [1] US Patent Application US 2008/0306110 A1. Albert JS, Alhambra C, Kang J, Koether GM, Simpson TR, Woods J, Li Y. Alkylnitrile Quinolines as NK-3 Receptor Ligands. Assignee: AstraZeneca AB. Publication Date: 2008-12-11. View Source
• [2] CPRiL Database, University of Freiburg. Design, synthesis and biological evaluation of 6-substituted quinolines derived from cabozantinib as c-Met inhibitors. PMID: 31414521. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source
• [4] Synthesis, Hydrolysis, and Analgesic Activity of 3-[3-(1-arylethylcarbamoyl)-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl]propanenitriles and Their Derivatives. Journal-VNIISPK, 2016. Key finding: hydration of quinolinylpropanenitriles to propanamides enhances analgesic properties. View Source